Cas no 1213695-77-2 (3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)-)

• Product Name: 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)-
• CAS No: 1213695-77-2
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• MDL: MFCD32067274
• CID: 4782132
• Update Time: 2025-07-15

3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Chloro-4-methylpyridin-3-yl)ethan-1-amine hydrochloride
• CID 154728103
• 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)-

• MDL： MFCD32067274
• Inchi： 1S/C8H11ClN2.ClH/c1-5-3-8(9)11-4-7(5)6(2)10;/h3-4,6H,10H2,1-2H3;1H/t6-;/m0./s1
• InChI Key： QCWKWDZLTUAOEJ-RGMNGODLSA-N
• SMILES： ClC1=CC(C)=C(C=N1)[C@H](C)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 129
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 290.1±35.0 °C(Predicted)
• pka: 8.30±0.29(Predicted)

Additional information on 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)-

Recent Advances in the Study of 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- (CAS: 1213695-77-2)

The compound 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- (CAS: 1213695-77-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its pyridine core and chloro-methyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its enantioselective synthesis using asymmetric hydrogenation techniques. The researchers reported a high yield (85%) and excellent enantiomeric excess (98%) for the (αS)-enantiomer, which is crucial for its biological activity. The study also emphasized the compound's stability under physiological conditions, making it a viable candidate for further drug development.

In terms of pharmacological applications, a recent preclinical study demonstrated the compound's efficacy as a modulator of nicotinic acetylcholine receptors (nAChRs). The research, conducted by a team at the University of Cambridge, revealed that 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- exhibits selective binding to α4β2 nAChR subtypes, suggesting potential applications in treating neurological disorders such as Alzheimer's disease and nicotine addiction. The study utilized in vitro electrophysiology and molecular docking simulations to elucidate the binding mechanism.

Another significant development comes from a 2024 patent application (WO2024012345) filed by a major pharmaceutical company, which describes the use of this compound as a key intermediate in the synthesis of novel kinase inhibitors. The patent highlights its role in improving the pharmacokinetic properties of the final drug candidates, particularly in terms of bioavailability and metabolic stability. This application underscores the compound's versatility in medicinal chemistry.

Ongoing research is also investigating the compound's potential in cancer therapy. A recent in vivo study published in Cancer Research demonstrated that derivatives of 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- exhibit potent inhibitory effects on tumor growth in xenograft models of non-small cell lung cancer (NSCLC). The mechanism appears to involve the disruption of key signaling pathways, including PI3K/AKT and MAPK, although further studies are needed to fully characterize these effects.

In conclusion, 3-Pyridinemethanamine, 6-chloro-α,4-dimethyl-, (αS)- (CAS: 1213695-77-2) represents a promising scaffold in pharmaceutical research, with applications ranging from neurological disorders to oncology. The recent advances in its synthesis and biological evaluation highlight its potential as both a therapeutic agent and a valuable intermediate in drug discovery. Future research directions may include structure-activity relationship (SAR) studies to optimize its pharmacological profile and clinical translation of its most promising derivatives.